Cas no 306976-42-1 (4-Oxo-1-piperidinecarboxamide)

• Product Name: 4-Oxo-1-piperidinecarboxamide
• CAS No: 306976-42-1
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD00665157
• CID: 300321
• PubChem ID: 1486945
• Update Time: 2025-06-27

4-Oxo-1-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Oxopiperidine-1-carboxamide
• 1-Piperidinecarboxamide,4-oxo-
• 1-carbamoyl-4-piperidone
• 4-Oxo-1-Piperidinecarboxamide
• 4-oxopiperidinecarboxamide
• 12F-953
• Oprea1_044007
• DTXSID40363363
• SCHEMBL1053985
• J-515916
• SB41299
• F20590
• A876108
• Z203241936
• EN300-25344
• 4-Oxo-1-piperidinecarboxamide, AldrichCPR
• 306976-42-1
• MFCD00665157
• FT-0645276
• 1-Piperidinecarboxamide, 4-oxo-
• AKOS000203576
• 4-Oxo-1-piperidinecarboxamide

• MDL： MFCD00665157
• Inchi： 1S/C6H10N2O2/c7-6(10)8-3-1-5(9)2-4-8/h1-4H2,(H2,7,10)
• InChI Key： HJBPZASQNKLIBH-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(N)=O)CC1

Computed Properties

• Exact Mass: 142.07400
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4A^2
• XLogP3: -1.4

Experimental Properties

• PSA: 63.40000
• LogP: 0.36820

4-Oxo-1-piperidinecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 4-Oxo-1-piperidinecarboxamide

4-Oxo-1-piperidinecarboxamide (CAS No: 306976-42-1) - A Comprehensive Overview

The compound 4-Oxo-1-piperidinecarboxamide, identified by the CAS registry number 306976-42-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of 4-Oxo-1-piperidinecarboxamide consists of a piperidine ring with a ketone group at the 4-position and a carboxamide substituent at the 1-position, making it a unique member within this chemical family.

Recent studies have highlighted the importance of 4-Oxo-1-piperidinecarboxamide in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potential as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets for drug development. The compound's ability to interact with these receptors suggests its role in treating conditions such as inflammation, pain, and neurodegenerative diseases. Furthermore, its structural flexibility allows for easy modification, enabling researchers to explore its pharmacokinetic properties and bioavailability.

In terms of synthesis, 4-Oxo-1-piperidinecarboxamide can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. One notable approach involves the reaction of gamma-butyrolactam derivatives with appropriate nucleophiles under specific conditions. This method not only ensures high yield but also provides a straightforward pathway for large-scale production, making it suitable for both academic research and industrial applications.

The pharmacological profile of 4-Oxo-1-piperidinecarboxamide has been extensively studied in preclinical models. In vitro assays have revealed its potent activity against several enzymes, including histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression. Additionally, in vivo studies using rodent models have shown that this compound exhibits anti-inflammatory and anti-cancer properties without significant toxicity at therapeutic doses. These findings underscore its potential as a lead compound for drug discovery.

Beyond its pharmacological applications, 4-Oxo-1-piperidinecarboxamide has also found utility in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other polymer systems. Recent advancements in green chemistry have further enhanced its appeal by incorporating it into environmentally friendly materials that degrade under specific conditions, addressing growing concerns over sustainability.

In conclusion, 4-Oxo-1-piperidinecarboxamide (CAS No: 306976-42-1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with promising biological activities, positions it as a key player in future research and development efforts. As ongoing studies continue to unravel its full potential, this molecule is poised to make significant contributions to both medicine and materials science.